5-mesityl-1H-pyrrole-3-carbaldehyde

• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 5-(2,4,6-trimethylphenyl)-1H-pyrrole-3-carbaldehyde
• InChI: InChI=1S/C14H15NO/c1-9-4-10(2)14(11(3)5-9)13-6-12(8-16)7-15-13/h4-8,15H,1-3H3
• InChI Key: AMILXGOQFDSDDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CC(=CN2)C=O)C

Description

5-mesityl-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1H-pyrrole-3-carbaldehyde (0.87 g), 2,4,6-trimethylphenylboronic acid (3.28 g), cesium carbonate (13.0 g), tri-tert-butylphosphine (0.10 g), tris(dibenzylideneacetone)dipalladium (0) (0.23 g) and mesitylene (200 mL) was stirred with heating under reflux for 5 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=3:1) to give the title compound as a brown amorphous form (yield 0.30 g, 28%).